7,7-Dimethoxyhept-1-en-4-ol

• Molecular Formula: C9H18O3
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 7,7-dimethoxyhept-1-en-4-ol
• InChI: InChI=1S/C9H18O3/c1-4-5-8(10)6-7-9(11-2)12-3/h4,8-10H,1,5-7H2,2-3H3
• InChI Key: IZFWQDJCWZYKNV-UHFFFAOYSA-N
• Canonical SMILES: COC(CCC(CC=C)O)OC

Description

7,7-Dimethoxyhept-1-en-4-ol is a useful research compound. Its molecular formula is C9H18O3 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,4-Dimethoxybutyraldehyde (Org. Biomol. Chem. 4 (2006) 2158) (5.47 g) was dissolved in THF (55 mL), and the solution was cooled in an ice bath under a nitrogen atmosphere. Then, a solution of allylmagnesium chloride in THF (62.1 mL, 1 M) was slowly added. After completion of the addition, the mixture was stirred for three hours. After slowly adding water, ethyl acetate and a saturated ammonium chloride solution were added, followed by further stirring. The aqueous layer was separated and then the organic layer was sequentially washed with a saturated ammonium chloride solution, water and brine. The resulting organic layer was dried over anhydrous magnesium sulfate, and the solid was removed by filtration. The filtrate was concentrated under reduced pressure and then purified by silica gel column chromatography to obtain the title compound (5.55 g).